Cas no 160882-26-8 (1,4-anhydro-4-thio-D-arabinitol)

1,4-anhydro-4-thio-D-arabinitol structure
160882-26-8 structure
Product Name:1,4-anhydro-4-thio-D-arabinitol
CAS No:160882-26-8
MF:C5H10O3S
MW:150.196100711823
CID:2067666
PubChem ID:11423684
Update Time:2025-04-21

1,4-anhydro-4-thio-D-arabinitol Chemical and Physical Properties

Names and Identifiers

    • 1,4-anhydro-4-thio-D-arabinitol
    • 1,4-dideoxy-1,4-epithio-D-arabinitol
    • 1,4-epithio-D-arabinitol
    • 1-deoxy-4-thio-D-arabinofuranose
    • CHEMBL408278
    • (2R,3S,4S)-2-(HYDROXYMETHYL)TETRAHYDROTHIOPHENE-3,4-DIOL
    • 160882-26-8
    • BDBM50375509
    • (2R,3S,4S)-2-(hydroxymethyl)thiolane-3,4-diol
    • SCHEMBL984959
    • Inchi: 1S/C5H10O3S/c6-1-4-5(8)3(7)2-9-4/h3-8H,1-2H2/t3-,4-,5+/m1/s1
    • InChI Key: VLVSFIRYIVAVKW-WDCZJNDASA-N
    • SMILES: S1C[C@H]([C@@H]([C@H]1CO)O)O

Computed Properties

  • Exact Mass: 150.03506535g/mol
  • Monoisotopic Mass: 150.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 98.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 86Ų
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